Cas no 130054-54-5 (1-(3-Pyridinylmethyl)-3-piperidinol)

• Product Name: 1-(3-Pyridinylmethyl)-3-piperidinol
• CAS No: 130054-54-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 64036
• PubChem ID: 3844105
• Update Time: 2025-04-18

1-(3-Pyridinylmethyl)-3-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridinylmethyl)-3-piperidinol
• 1-(pyridin-3-ylmethyl)piperidin-3-ol
• 1-(3-pyridylmethyl)piperidin-3-ol
• AC1MZ8KO
• CTK8G7753
• KB-147058
• Oprea1_678992
• SBB074845
• DTXSID40397204
• AKOS009153977
• Cambridge id 5257756
• FT-0753128
• 130054-54-5

• Inchi： 1S/C11H16N2O/c14-11-4-2-6-13(9-11)8-10-3-1-5-12-7-10/h1,3,5,7,11,14H,2,4,6,8-9H2
• InChI Key： OXMGNUKXSWZDCD-UHFFFAOYSA-N
• SMILES： OC1CCCN(CC2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.4A^2

Experimental Properties

• Density: 1.157
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.582
• PSA: 36.36000
• LogP: 0.97620